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For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of Fura-2 acetoxymethyl ester (Fura-2 AM), a

cornerstone tool for the real-time, quantitative measurement of intracellular calcium ([Ca²⁺]i).

Fura-2 AM is a high-affinity, ratiometric fluorescent indicator that has been instrumental in

elucidating the complex roles of calcium signaling in a myriad of cellular processes, from

neurotransmission and muscle contraction to apoptosis and gene expression.[1][2] Its utility

extends across basic research and is a critical component in drug discovery and development

for assessing the impact of novel compounds on calcium homeostasis.[3]

Core Principles and Mechanism of Action
Fura-2 AM is the cell-permeant derivative of the fluorescent Ca²⁺ chelator Fura-2.[1][2] Its

lipophilic acetoxymethyl (AM) ester groups mask the negative charges of the molecule,

allowing it to readily diffuse across the plasma membrane into the cytoplasm.[1][4] Once inside

the cell, ubiquitous intracellular esterases cleave the AM groups, trapping the now membrane-

impermeant and Ca²⁺-sensitive Fura-2 within the cytosol.[1][2]

The power of Fura-2 lies in its ratiometric properties.[5] Upon binding to free Ca²⁺, Fura-2

undergoes a conformational change that shifts its fluorescence excitation maximum from
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approximately 380 nm in the Ca²⁺-free state to around 340 nm when saturated with Ca²⁺.[1][2]

[5] The fluorescence emission maximum remains constant at approximately 510 nm regardless

of Ca²⁺ binding.[1][2] By measuring the ratio of fluorescence intensity emitted at 510 nm when

excited at 340 nm and 380 nm, a quantitative measure of [Ca²⁺]i can be obtained that is largely

independent of variables such as dye concentration, cell thickness, and photobleaching.[2][5]

This ratiometric approach significantly enhances the accuracy and reliability of intracellular

calcium measurements compared to single-wavelength indicators.[1]

Quantitative Data and Spectral Properties
The precise spectral characteristics and binding affinity of Fura-2 are critical for experimental

design and data interpretation. The following tables summarize these key quantitative

parameters.

Property Value

Excitation Maximum
~340 nm (Ca²⁺-bound), ~380 nm (Ca²⁺-free)[1]

[2]

Emission Maximum ~510 nm[1][2]

Dissociation Constant (Kd) ~145 nM[5][6]

Molecular Formula C₄₄H₄₇N₃O₂₄[7]

Molecular Weight 1001.86 g/mol [7]

Experimental Protocols
Accurate and reproducible measurements with Fura-2 AM necessitate meticulous attention to

experimental detail. The following protocols provide a general framework that should be

optimized for specific cell types and experimental conditions.[8]

Reagent Preparation
Fura-2 AM Stock Solution: Prepare a 1-5 mM stock solution of Fura-2 AM in high-quality,

anhydrous dimethyl sulfoxide (DMSO).[7] It is recommended to prepare fresh stock solutions

for each experiment; however, if storage is necessary, aliquot into tightly sealed vials and

store at -20°C, protected from light and moisture, for up to a few months.[9]
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Pluronic™ F-127 Solution: Prepare a 10-20% (w/v) stock solution of Pluronic™ F-127 in

DMSO. This non-ionic surfactant aids in the dispersion of the lipophilic Fura-2 AM in aqueous

loading buffers.[7]

Probenecid Stock Solution: Prepare a 25-100 mM stock solution of probenecid in a suitable

buffer or DMSO. Probenecid is an organic anion transport inhibitor that can reduce the

extrusion of de-esterified Fura-2 from the cell, thereby improving dye retention.[8][9]

Loading Buffer: A common loading buffer is Hanks' Balanced Salt Solution (HBSS) buffered

with HEPES (pH 7.2-7.4).[8] Other physiological buffers can also be used.

Cell Loading Procedure
Culture cells to the desired confluency on a suitable imaging substrate (e.g., glass-bottom

dishes or microplates).

Prepare the final loading solution by diluting the Fura-2 AM stock solution into the loading

buffer to a final concentration of 1-5 µM.[7][9]

Add Pluronic™ F-127 to the loading solution to a final concentration of 0.02-0.04% to aid in

dye solubilization.[9]

(Optional) Add probenecid to the loading solution to a final concentration of 1-2.5 mM to

improve dye retention.[7]

Remove the cell culture medium and wash the cells gently with the loading buffer.

Add the final loading solution to the cells and incubate for 15-60 minutes at room

temperature or 37°C.[7] The optimal loading time and temperature should be determined

empirically for each cell type to ensure adequate dye loading while minimizing cytotoxicity

and compartmentalization of the dye into organelles.[7][10]

After incubation, wash the cells 2-3 times with the loading buffer to remove extracellular

Fura-2 AM.

Incubate the cells for an additional 30 minutes in fresh loading buffer to allow for complete

de-esterification of the Fura-2 AM by intracellular esterases.[11]
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Intracellular Calcium Measurement and Calibration
Mount the prepared cells on a fluorescence microscope or plate reader equipped with

appropriate filters for Fura-2 excitation (340 nm and 380 nm) and emission (~510 nm).[1]

Acquire fluorescence images or intensity readings by alternating excitation between 340 nm

and 380 nm while collecting the emission at 510 nm.

Calculate the ratio of the fluorescence intensity at 340 nm excitation to the intensity at 380

nm excitation (Ratio = F₃₄₀/F₃₈₀).

To convert the fluorescence ratio to absolute intracellular calcium concentration, the following

equation, derived by Grynkiewicz et al. (1985), is used:[11]

[Ca²⁺]i = Kd * [(R - Rmin) / (Rmax - R)] * (F₃₈₀max / F₃₈₀min)

Where:

Kd is the dissociation constant of Fura-2 for Ca²⁺ (~145 nM).[5][6]

R is the experimentally measured fluorescence ratio (F₃₄₀/F₃₈₀).

Rmin is the ratio in the absence of Ca²⁺ (determined by treating cells with a Ca²⁺ chelator

like EGTA).[11]

Rmax is the ratio at saturating Ca²⁺ concentrations (determined by treating cells with a

Ca²⁺ ionophore like ionomycin in the presence of high extracellular Ca²⁺).[11]

F₃₈₀max is the fluorescence intensity at 380 nm excitation in the absence of Ca²⁺.[11]

F₃₈₀min is the fluorescence intensity at 380 nm excitation at saturating Ca²⁺.[11]

Visualizing Cellular Processes with Fura-2 AM
The following diagrams, generated using Graphviz, illustrate key concepts and workflows

associated with the use of Fura-2 AM.
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Caption: Mechanism of Fura-2 AM loading and activation within a cell.
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Caption: Experimental workflow for measuring [Ca²⁺]i using Fura-2 AM.
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Caption: A representative GPCR-mediated calcium signaling pathway.
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Applications in Research and Drug Development
Fura-2 AM has been instrumental in advancing our understanding of cellular physiology and

pathology across numerous fields:

Neuroscience: It is widely used to study Ca²⁺ dynamics in neurons during processes such as

synaptic transmission, plasticity, and excitotoxicity.[1]

Cardiovascular Research: Fura-2 AM allows for the investigation of Ca²⁺ handling in

cardiomyocytes, which is crucial for understanding heart muscle contraction, arrhythmias,

and the effects of cardiovascular drugs.[1]

Muscle Physiology: Researchers use Fura-2 AM to examine the Ca²⁺ transients that trigger

muscle contraction and relaxation.[1]

Cell Signaling: It is a fundamental tool for dissecting signaling pathways where Ca²⁺ acts as

a second messenger, such as those initiated by G protein-coupled receptors (GPCRs) and

receptor tyrosine kinases.[1][10]

Drug Discovery: In high-throughput screening assays, Fura-2 AM is employed to identify and

characterize compounds that modulate the activity of ion channels, GPCRs, and other

targets that influence intracellular Ca²⁺ levels.[2][6] This aids in the discovery of novel

therapeutics for a wide range of diseases.

In conclusion, Fura-2 AM remains a powerful and versatile tool for the quantitative analysis of

intracellular calcium. Its ratiometric nature provides robust and reliable data, making it an

indispensable technique for researchers and drug development professionals seeking to

unravel the complexities of calcium signaling in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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